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Compound of Interest

Compound Name: 4-(0Oxan-4-yl)aniline

Cat. No.: B1321735

Essential Safety and Handling Guide for 4-
(Oxan-4-yl)aniline

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety, handling, and disposal information for 4-(Oxan-4-yl)aniline,
a compound utilized in advanced scientific research. Adherence to these protocols is essential
for ensuring a safe laboratory environment and mitigating potential risks. This information is
synthesized from safety data for structurally related compounds, including aromatic amines, in
the absence of a specific Safety Data Sheet (SDS) for 4-(Oxan-4-yl)aniline.

Hazard Profile and Safety Summary

While a specific Safety Data Sheet (SDS) for 4-(Oxan-4-yl)aniline is not readily available, the
known hazards of structurally similar aromatic amines provide a strong basis for a cautious
approach. Anilines are generally known to be:

o Toxic if swallowed, inhaled, or in contact with skin.[1][2][3][4]
e A cause of serious eye damage.[2][3][4]
» Suspected of causing genetic defects and cancer.[1][2][3][4]

e A cause of damage to organs through prolonged or repeated exposure.[2][3]
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» Very toxic to aquatic life with long-lasting effects.[1][2]

Therefore, 4-(Oxan-4-yl)aniline must be handled with extreme care, treating it as a hazardous
substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure when
handling 4-(Oxan-4-yl)aniline.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[5]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
guantities or during reactions
that could splash.[5][6]

Hand Protection

Chemical-Resistant Gloves
(Nitrile or Neoprene, double-

gloving recommended)

To prevent skin contact. Given
that all disposable gloves are
permeable to some extent, it is
advisable to wear two pairs
(double-gloving) and change

them frequently.[5][6]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne
concentrations. The type of
respirator depends on the
specific conditions and

exposure assessment.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 4-(Oxan-4-yl)aniline is crucial for safety and experimental

integrity.
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Step 1: Pre-Handling Preparation
» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher
are readily accessible.[5]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.

Step 2: Handling the Compound

» Weighing: When weighing the solid compound, use a balance inside the fume hood or in a
ventilated balance enclosure.

o Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e Reactions: For chemical reactions, use appropriate glassware and set up the apparatus
securely within the fume hood.

Step 3: Post-Handling Procedures

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

Disposal Plan

Under no circumstances should 4-(Oxan-4-yl)aniline or its waste be disposed of down the
drain or in regular trash.[7] It must be treated as hazardous waste.

Waste Segregation and Collection:

» Solid Waste: Contaminated consumables (e.qg., gloves, weighing paper, paper towels) should
be collected in a dedicated, clearly labeled hazardous waste container.
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 Liquid Waste: Solutions containing 4-(Oxan-4-yl)aniline should be collected in a separate,
compatible, and clearly labeled liquid hazardous waste container.[7]

Waste Container Management:

e Use only containers approved for hazardous waste collection that are compatible with the
chemical.[7]

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "4-
(Oxan-4-yl)aniline".[7]

o Keep the waste container tightly sealed when not in use to prevent the release of fumes.[7]

o Store waste containers in a designated, cool, and well-ventilated secondary containment
area, away from incompatible materials.[7]

Final Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) department, following all local, state, and federal regulations.

Experimental Protocols and Data Presentation

As no specific experimental data for 4-(Oxan-4-yl)aniline was found, this section will be
populated as reliable data becomes available. The following table provides a template for
summarizing key safety and physical property data, which should be filled in once a specific
SDS is obtained.
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Property Value Source
Molecular Formula C11H1sNO [8]
Molecular Weight 177.25 g/mol [8]
Appearance Powder [8]
Storage Temperature Room temperature [8]
Signal Word Warning [8]

H302, H312, H315, H319
Hazard Statements o [9]
(Based on similar compounds)

Visualizations
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PPE Selection Workflow for Handling 4-(Oxan-4-yl)aniline

Start: Handling 4-(Oxan-4-yl)aniline

Work in a Chemical Fume Hood

i

Wear Chemical Splash Goggles & Face Shield

i

Wear Chemical-Resistant Gloves (Double-Gloved)

i

Wear a Flame-Resistant Lab Coat

i

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear NIOSH-Approved Respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-(Oxan-4-yl)aniline.
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Operational and Disposal Workflow for 4-(Oxan-4-yl)aniline

Preparation

Conduct Risk Assessment

,

Don Appropriate PPE

Handling (in Fume Hood)

Weigh Compound

,

Prepare Solution

:

Perform Reaction

Post-HandIilvwg & Cleanup Waste Disposal
Decontaminate Work Area Segregate Solid & Liquid Waste
; L
Remove PPE Correctly Label Hazardous Waste Containers
; l
Wash Hands Thoroughly Store Waste in Secondary Containment
;
Dispose via EHS

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 4-(Oxan-4-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 4-(Oxan-4-
yhaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321735#personal-protective-equipment-for-
handling-4-oxan-4-yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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